Cas no 1909316-78-4 (tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1909316-78-4
• MDL: MFCD29054841
• CID: 4628902
• PubChem ID: 121552332
• Update Time: 2025-08-04

tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(cyclopropylmethyl)amino]-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD29054841

Additional information on tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1909316-78-4) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with substituents that confer versatile chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and application development.

The piperidine ring serves as the core structure of this compound, providing a rigid framework for the attachment of functional groups. The tert-butyl group at the 1-position of the piperidine ring contributes to the molecule's stability and lipophilicity, which are critical properties for drug delivery systems. Additionally, the presence of the cyclopropylmethylamino group at the 4-position introduces steric hindrance and enhances the molecule's ability to interact with biological targets. The hydroxymethyl group at the same position further increases the compound's versatility by enabling hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, its ability to form stable amide bonds has been leveraged in peptide synthesis, where it serves as a key intermediate in the construction of complex peptide libraries.

In the field of agrochemicals, this compound has shown promise as a precursor for herbicides and insecticides. Its unique combination of lipophilicity and hydrogen bonding capacity makes it an ideal candidate for designing molecules that can effectively target specific agricultural pests while minimizing environmental impact. Furthermore, its stability under various environmental conditions ensures its suitability for outdoor applications.

The synthesis of tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is crucial for applications requiring high enantiomeric purity. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing both time and cost.

Another area where this compound has garnered attention is in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been exploited in the development of self-healing polymers and stimuli-responsive materials. These materials exhibit remarkable properties such as shape memory behavior and self-repair capabilities, making them valuable for applications in aerospace, electronics, and biomedical engineering.

Moreover, computational studies have provided valuable insights into the electronic properties of tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate. Density functional theory (DFT) calculations have revealed its potential as a candidate for nonlinear optical materials due to its strong electron-donating and withdrawing groups. This property makes it suitable for applications in optical communication systems and laser technology.

In conclusion, tert-butyl 4-(cyclopropylmethyl)amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1909316-78-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.